Cas no 1451393-27-3 (5-Bromo-3-chloro-2-fluorophenylboronic acid)

5-Bromo-3-chloro-2-fluorophenylboronic acid is a halogenated phenylboronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its distinct substitution pattern, featuring bromo, chloro, and fluoro groups, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it valuable in pharmaceutical and agrochemical synthesis. The boronic acid functional group facilitates efficient coupling with aryl halides under mild conditions, while the halogen substituents provide further opportunities for derivatization. This compound is particularly useful in constructing complex heterocyclic frameworks and functionalized biphenyl systems. Its stability under standard handling conditions and compatibility with diverse reaction environments underscore its utility in advanced organic synthesis and medicinal chemistry research.

5-Bromo-3-chloro-2-fluorophenylboronic acid structure

1451393-27-3 structure

Product Name:5-Bromo-3-chloro-2-fluorophenylboronic acid

CAS No:1451393-27-3

MF:C₆H₄BBrClFO₂

MW:253.261163711548

MDL:MFCD12026726

CID:4552393

PubChem ID:44558194

Update Time:2025-10-16

5-Bromo-3-chloro-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-chloro-2-fluorophenylboronic acid
- 2-Fluoro-3-chloro-5-bromophenylboronic acid
- (5-bromo-3-chloro-2-fluorophenyl)boronic acid
- AK197149
- Z1548
- AKOS015854240
- DS-9874
- CS-0100632
- C72757
- (5-Bromo-3-chloro-2-fluoro-phenyl)boronic acid
- BIC39327
- MFCD12026726
- DB-029090
- 1451393-27-3
- MDL： MFCD12026726
- Inchi： 1S/C6H4BBrClFO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,11-12H
- InChI Key： JDUOEAUGCPUWHW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(B(O)O)C=1)F)Cl

Computed Properties

Exact Mass: 251.916
Monoisotopic Mass: 251.916
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5

Experimental Properties

Boiling Point: 364.2±52.0°C at 760 mmHg

5-Bromo-3-chloro-2-fluorophenylboronic acid Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD326681)

5-Bromo-3-chloro-2-fluorophenylboronic acid Pricemore >>

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